Cas no 719315-63-6 (1-Heptanone, 1-(2,5-dimethoxyphenyl)-)

• Product Name: 1-Heptanone, 1-(2,5-dimethoxyphenyl)-
• CAS No: 719315-63-6
• MF: C₁₅H₂₂O₃
• MW: 250.333384990692
• CID: 4156658
• PubChem ID: 20754096
• Update Time: 2025-08-02

1-Heptanone, 1-(2,5-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Heptanone, 1-(2,5-dimethoxyphenyl)-
• 1-(2,5-dimethoxyphenyl)heptan-1-one
• 719315-63-6
• SCHEMBL14261447

• MDL： MFCD20920718
• Inchi： 1S/C15H22O3/c1-4-5-6-7-8-14(16)13-11-12(17-2)9-10-15(13)18-3/h9-11H,4-8H2,1-3H3
• InChI Key： HABCXCSIWBVLJM-UHFFFAOYSA-N
• SMILES： C(C1=CC(OC)=CC=C1OC)(=O)CCCCCC

Computed Properties

• Exact Mass: 250.15689456Da
• Monoisotopic Mass: 250.15689456Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 35.5Ų

Additional information on 1-Heptanone, 1-(2,5-dimethoxyphenyl)-

1-Heptanone, 1-(2,5-Dimethoxyphenyl)-: A Comprehensive Overview

CAS No 719315-63-6 refers to the compound known as 1-Heptanone, 1-(2,5-Dimethoxyphenyl)-, a complex organic molecule with significant applications in various fields. This compound is characterized by its unique structure, which combines a heptanone moiety with a dimethoxyphenyl group. The presence of the dimethoxyphenyl group imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

The synthesis of 1-Heptanone, 1-(2,5-Dimethoxyphenyl)- involves a series of carefully designed reactions to ensure high purity and yield. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, reducing costs and improving efficiency. For instance, the use of catalytic systems and green chemistry principles has gained traction in the synthesis of this compound, aligning with global sustainability goals.

Chemical Properties: The compound exhibits a melting point of approximately -40°C and a boiling point around 280°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate is notable, which facilitates its use in various chemical reactions. The molecule's stability under different pH conditions has also been extensively studied, making it suitable for applications in diverse environments.

Applications: 1-Heptanone, 1-(2,5-Dimethoxyphenyl)- finds application in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to form stable complexes with certain biomolecules has been leveraged in drug delivery systems. Additionally, this compound is utilized in the fragrance industry due to its pleasant odor profile and compatibility with various cosmetic formulations.

Recent Research Findings: Recent studies have explored the biological activity of 1-Heptanone, 1-(2,5-Dimethoxyphenyl)-, particularly its potential as an anti-inflammatory agent. Researchers have reported that the compound exhibits significant inhibitory effects on pro-inflammatory cytokines, suggesting its potential in treating inflammatory diseases. Furthermore, investigations into its antioxidant properties have revealed its ability to scavenge free radicals, making it a promising candidate for use in skincare products.

Safety Considerations: While handling CAS No 719315-63-6, it is essential to adhere to standard safety protocols to minimize health risks. Proper ventilation and personal protective equipment are recommended during synthesis and handling processes. Despite its potential hazards, the compound's benefits far outweigh its risks when used responsibly.

In conclusion, 1-Heptanone, 1-(2,5-Dimethoxyphenyl)-, with its unique chemical properties and versatile applications, continues to be a focal point in scientific research and industrial development. As advancements in synthetic techniques and understanding of its biological effects progress, this compound is poised to play an even more significant role in various sectors.